N-(4-fluorophenyl)-2-((6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[[6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H16FN5O2S/c1-28-16-4-2-3-13(11-16)17-9-10-18-23-24-20(26(18)25-17)29-12-19(27)22-15-7-5-14(21)6-8-15/h2-11H,12H2,1H3,(H,22,27)
• InChI Key: FESFAVIVPNJWBX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN3C(=NN=C3SCC(=O)NC4=CC=C(C=C4)F)C=C2
• Molecular Formula: C20H16FN5O2S
• Molecular Weight: 409.4 g/mol
• CAS No.: 891095-32-2

Description

N-(4-fluorophenyl)-2-((6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H16FN5O2S and its molecular weight is 409.44. The purity is usually 95%.
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Scientific Research Applications

Anticancer Properties

N-(4-fluorophenyl)-2-((6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide and its derivatives have shown significant potential in cancer treatment. Xiao-meng Wang et al. (2015) found that replacing the acetamide group with alkylurea in a similar compound resulted in potent antiproliferative activities against various human cancer cell lines and reduced acute oral toxicity, suggesting potential as an effective anticancer agent with lower toxicity (Wang et al., 2015). Similarly, I. Tumosienė et al. (2020) identified derivatives of this compound as highly active against glioblastoma U-87 cell lines (Tumosienė et al., 2020).

Antioxidant Activity

This compound has also been studied for its antioxidant properties. D. Sunil et al. (2010) investigated the antioxidant property of related triazolo-thiadiazoles, demonstrating potent antioxidant activity in various assays (Sunil et al., 2010). Additionally, R. M. Shakir et al. (2017) synthesized derivatives with significant antioxidant abilities, surpassing even well-known antioxidants like ascorbic acid (Shakir et al., 2017).

Antimicrobial Effects

The compound's derivatives have also displayed antimicrobial activities. For instance, K. Anusevičius et al. (2015) synthesized derivatives with moderate activity against various microorganisms (Anusevičius et al., 2015), and A. El‐Barbary et al. (2010) explored its potential as an antimicrobial agent (El‐Barbary et al., 2010).

Antitumor Activities

The compound and its derivatives have shown promise in antitumor activities. V. Yanchenko et al. (2020) synthesized derivatives that exhibited high levels of antitumor activity against various cancer cell lines (Yanchenko et al., 2020). K. Bhat et al. (2009) also noted that certain derivatives demonstrated moderate to excellent growth inhibition in a panel of sixty cancer cell lines (Bhat et al., 2009).